5-(4-Methoxyphenyl)-4-methylfuran-2,3-dione

• Molecular Formula: C12H10O4
• Molecular Weight: 218.20 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-4-methylfuran-2,3-dione
• InChI: InChI=1S/C12H10O4/c1-7-10(13)12(14)16-11(7)8-3-5-9(15-2)6-4-8/h3-6H,1-2H3
• InChI Key: SNCVBCGWXBKVHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=O)C1=O)C2=CC=C(C=C2)OC
• CAS No.: 77092-35-4

Description

5-(4-Methoxyphenyl)-4-methylfuran-2,3-dione is an organic compound characterized by a furan ring substituted with a methoxyphenyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methoxyphenyl)-4-methylfuran-2,3-dione typically involves the reaction of 4-methoxybenzaldehyde with methyl acetoacetate in the presence of a base, followed by cyclization to form the furan ring. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as piperidine or pyridine .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch reactions using similar synthetic routes. The process is optimized for yield and purity, often employing continuous flow reactors and advanced purification techniques like recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

5-(4-Methoxyphenyl)-4-methylfuran-2,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the furan ring to a tetrahydrofuran ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the methoxyphenyl group

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under acidic or basic conditions

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Tetrahydrofuran derivatives.

Substitution: Various substituted methoxyphenyl derivatives

Scientific Research Applications

5-(4-Methoxyphenyl)-4-methylfuran-2,3-dione has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(4-Methoxyphenyl)-4-methylfuran-2,3-dione involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s effects on cellular pathways can lead to various biological outcomes, such as reduced inflammation or inhibited cancer cell growth .

Comparison with Similar Compounds

Similar Compounds

• 5-(4-Methoxyphenyl)-1H-indole
• 5-(4-Methoxyphenyl)-1H-imidazole
• 1-(4-Methoxyphenyl)-2,3-dihydro-1H-pyrrole

Uniqueness

5-(4-Methoxyphenyl)-4-methylfuran-2,3-dione is unique due to its specific substitution pattern and the presence of the furan ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activity profiles, making it valuable for specific applications .